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For Researchers, Scientists, and Drug Development Professionals

Magnesium bromide (MgBr₂), a compound with significant applications in organic synthesis

and pharmacology, exists in the natural world not as a distinct mineral but primarily as a

substitution or impurity within the crystal lattice of more common halide minerals. This guide

provides a comprehensive overview of the natural occurrence of magnesium bromide, focusing

on the mineralogical context, quantitative data, and the geological processes governing its

distribution.

Natural Occurrence: A Tale of Two Minerals
Magnesium bromide's terrestrial presence is intrinsically linked to evaporite deposits,

geological formations resulting from the evaporation of saline water. Within these deposits, two

key minerals serve as the primary hosts for magnesium bromide: Bischofite and Carnallite.[1]

[2][3]

Bischofite (MgCl₂·6H₂O): This hydrous magnesium chloride mineral is a significant carrier of

bromine.[2][3] It is often found in marine evaporite sequences and can be enriched in

bromine.[4] The bromine in bischofite is typically present as a bromide ion (Br⁻) substituting

for the chloride ion (Cl⁻) in the crystal structure. German potash salts, for instance, report a

bromine content in bischofite of up to 0.467%.[5]

Carnallite (KMgCl₃·6H₂O): A hydrated potassium magnesium chloride, carnallite is another

important host for bromine.[6][7] Similar to bischofite, bromide ions substitute for chloride
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ions within the carnallite lattice.[8] The bromine content in carnallite can vary, with some

deposits in New Mexico and Utah containing 0.1% bromine.[5] German carnallite has been

reported to contain between 0.143% and 0.456% bromine.[5] A variety of carnallite with

significant bromine content is sometimes referred to as bromcarnallite.[9]

Magnesium bromide is also found in seawater, natural brines, and salt deposits like those at

Stassfurt, Germany.[10][11] In fact, seawater serves as a primary commercial source of

bromine, where it exists in the form of magnesium bromide.[10][12]

Quantitative Data on Bromine Content
The concentration of bromine, and by extension the implicit magnesium bromide content, in

host minerals is a critical parameter for both geological and industrial considerations. The

following table summarizes the reported bromine content in bischofite and carnallite from

various locations.

Mineral
Host Mineral
Formula

Location
Bromine (Br)
Content (%)

Reference

Bischofite MgCl₂·6H₂O Germany 0.467 [5]

Carnallite KMgCl₃·6H₂O

Eddy County,

New Mexico,

USA

0.1 [5]

Carnallite KMgCl₃·6H₂O
Grand County,

Utah, USA
~0.3 [5]

Carnallite KMgCl₃·6H₂O Germany 0.143 - 0.456 [5]

Physicochemical Properties of Host Minerals
Understanding the properties of the host minerals is crucial for any potential extraction or

processing methodologies.
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Property Bischofite (MgCl₂·6H₂O) Carnallite (KMgCl₃·6H₂O)

Crystal System Monoclinic[3] Orthorhombic[7]

Color Colorless to white[3]
Yellow to white, reddish,

sometimes colorless or blue[7]

Luster Vitreous – greasy[3] Greasy[6]

Hardness (Mohs) 1.5 - 2[3] 2.5[6]

Density (g/cm³) 1.56[3] 1.602 (measured)[6]

Solubility Deliquescent[3] Deliquescent[7]

Refractive Index
nα = 1.495, nβ = 1.507, nγ =

1.528[3]

nα = 1.465 - 1.466, nβ = 1.474

- 1.475, nγ = 1.494 - 1.496[6]

Experimental Protocols: Determination of Bromine
Content
While specific, detailed experimental protocols for the extraction of magnesium bromide from

these minerals are not readily available in the public domain, a general method for the

quantitative determination of bromine in saline minerals is described. This colorimetric method

was utilized by the U.S. Geological Survey.[5]

Principle: The method is based on the oxidation of bromide to bromine using chlorine water,

followed by the colorimetric determination of the liberated bromine.

Procedure:

Sample Preparation: A known weight of the mineral sample (e.g., 1 gram of NaCl) is

dissolved in a specific volume of distilled water.

Standard Preparation: A series of standards with known bromine concentrations (e.g., 0 to 2

mg of bromine in 1 gram of NaCl) are prepared.

Oxidation: A controlled amount of strong chlorine water is added to both the unknown

samples and the standards. The amount of chlorine water is optimized to develop the
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maximum color in the expected concentration range.

Colorimetric Analysis: The intensity of the color produced is compared between the unknown

samples and the standards to determine the bromine content. For more accurate results, a

set of standards with a narrower concentration range, bracketing the approximate

concentration of the unknown, is prepared.

Note: If iodine is present in the sample, a similar amount should be added to the standards to

avoid interference. The amount of sulfuric acid added in a subsequent step may need to be

adjusted for samples with a high potassium chloride (KCl) content to prevent the precipitation

of potassium sulfate (K₂SO₄).[5]

Logical Relationships and Formation Pathways
The formation of these bromine-bearing minerals is a direct consequence of the evaporative

concentration of brines. The following diagram illustrates the logical relationship in the

formation of carnallite, a key host for magnesium bromide.

Seawater Evaporationleads to Brine Concentrationresults in Sylvite Precipitationinitial Mg-rich Brineleaves Carnallite Precipitationfurther evaporation leads to

Click to download full resolution via product page

Caption: Evaporative concentration of seawater leads to the precipitation of sylvite, enriching

the remaining brine in magnesium, from which carnallite subsequently precipitates.

Conclusion
While a pure, naturally occurring magnesium bromide mineral has not been identified, its

presence as a significant component within the halide minerals bischofite and carnallite is well-

documented. These minerals, found in evaporite deposits, represent the primary geological

sinks for magnesium bromide. The quantitative data on bromine content, coupled with an

understanding of the physicochemical properties of the host minerals, provides a foundational

framework for researchers and professionals in fields ranging from geochemistry to drug

development, where magnesium bromide serves as a valuable compound. Further research
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into efficient and environmentally benign extraction and purification techniques from these

natural sources could be of significant interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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